Cas no 832127-92-1 (Thieno[2,3-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy-)
![Thieno[2,3-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy- structure](https://www.kuujia.com/scimg/cas/832127-92-1x500.png)
832127-92-1 structure
Product name:Thieno[2,3-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy-
Thieno[2,3-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy-
- 3-hydroxythieno[2,3-d]triazin-4-one
- DTXSID50835405
- 3-Hydroxythieno[2,3-d][1,2,3]triazin-4(3H)-one
- 832127-92-1
-
- Inchi: InChI=1S/C5H3N3O2S/c9-5-3-1-2-11-4(3)6-7-8(5)10/h1-2,10H
- InChI Key: APIWBODIGXGZNH-UHFFFAOYSA-N
- SMILES: C1=CSC2=C1C(=O)N(N=N2)O
Computed Properties
- Exact Mass: 168.99459752g/mol
- Monoisotopic Mass: 168.99459752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 93.5Ų
Thieno[2,3-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy- Related Literature
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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Hideyuki Shinmori,Chihiro Mochizuki Chem. Commun., 2017,53, 6569-6572
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Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
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Ján Matyašovský,Tobias Stopka,Bogdan R. Brutiu,Alexandre Pinto,Martina Drescher,Nuno Maulide Chem. Sci., 2021,12, 7770-7774
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